Cas no 2703745-55-3 ((S)-3-(1-Aminoethyl)-4-fluorobenzonitrile hydrochloride)

• Product Name: (S)-3-(1-Aminoethyl)-4-fluorobenzonitrile hydrochloride
• CAS No: 2703745-55-3
• MF: C₉H₁₀ClFN₂
• MW: 200.64
• CID: 5086763
• PubChem ID: 156022610
• Update Time: 2025-06-10

(S)-3-(1-Aminoethyl)-4-fluorobenzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(1S)-1-aminoethyl]-4-fluorobenzonitrile;hydrochloride
• 3-[(1S)-1-Aminoethyl]-4-fluorobenzonitrile HCl
• (S)-3-(1-Aminoethyl)-4-fluorobenzonitrile hydrochloride
• AT22935
• 3-[(1S)-1-aminoethyl]-4-fluorobenzonitrile hydrochloride
• BS-48753
• 2703745-55-3

• Inchi： 1S/C9H9FN2.ClH/c1-6(12)8-4-7(5-11)2-3-9(8)10;/h2-4,6H,12H2,1H3;1H/t6-;/m0./s1
• InChI Key： JIBDXYPPAALVOG-RGMNGODLSA-N
• SMILES： C1(F)=CC=C(C#N)C=C1[C@@H](N)C.Cl

Computed Properties

• Exact Mass: 200.0516542g/mol
• Monoisotopic Mass: 200.0516542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on (S)-3-(1-Aminoethyl)-4-fluorobenzonitrile hydrochloride

Compound CAS No. 2703745-55-3: (S)-3-(1-Aminoethyl)-4-Fluorobenzonitrile Hydrochloride

The compound (S)-3-(1-Aminoethyl)-4-Fluorobenzonitrile Hydrochloride (CAS No. 2703745-55-3) is a highly specialized chemical entity with significant potential in the fields of pharmaceuticals and organic synthesis. This compound is characterized by its chiral center, which imparts unique stereochemical properties, making it a valuable substrate for enantioselective reactions. The presence of the aminoethyl group and the fluorine atom introduces a combination of electronic and steric effects, further enhancing its versatility in various chemical transformations.

Recent advancements in asymmetric catalysis have highlighted the importance of chiral building blocks like (S)-3-(1-Aminoethyl)-4-Fluorobenzonitrile Hydrochloride in the construction of complex molecular architectures. Researchers have demonstrated that this compound can serve as an excellent starting material for the synthesis of bioactive molecules, including potential drug candidates. Its hydrochloride form ensures stability under physiological conditions, making it particularly suitable for biomedical applications.

The synthesis of (S)-3-(1-Aminoethyl)-4-Fluorobenzonitrile Hydrochloride involves a multi-step process that combines nucleophilic substitution, Friedel-Crafts acylation, and enantioselective resolution techniques. The use of chiral auxiliaries and transition metal catalysts has enabled the efficient construction of the desired stereochemistry at the chiral center. This compound has also been employed in peptide synthesis, where its aminoethyl group facilitates the formation of amide bonds under mild conditions.

In terms of applications, (S)-3-(1-Aminoethyl)-4-Fluorobenzonitrile Hydrochloride has shown promise in the development of fluorescent probes for biological imaging. The fluorine atom in its structure contributes to its high solubility in organic solvents, while the nitrile group serves as a reactive site for further functionalization. Recent studies have explored its utility in click chemistry reactions, where it acts as a precursor for the synthesis of biocompatible materials.

Moreover, this compound has been utilized in medicinal chemistry to design inhibitors for various enzyme targets. Its unique combination of structural features allows for fine-tuning of pharmacokinetic properties such as bioavailability and metabolic stability. Preclinical studies have demonstrated that derivatives of (S)-3-(1-Aminoethyl)-4-Fluorobenzonitrile Hydrochloride exhibit potent activity against cancer cell lines, suggesting its potential as an antitumor agent.

The growing interest in green chemistry has also led to investigations into more sustainable methods for synthesizing (S)-3-(1-Aminoethyl)-4-Fluorobenzonitrile Hydrochloride. Researchers have explored the use of microwave-assisted synthesis and biocatalytic approaches to reduce waste generation and improve reaction efficiency. These efforts underscore the compound's importance in both academic and industrial settings.

In conclusion, (S)-3-(1-Aminoethyl)-4-Fluorobenzonitrile Hydrochloride (CAS No. 2703745-55-3) is a versatile and valuable chemical entity with diverse applications across multiple disciplines. Its unique structural features and stereochemical properties make it an indispensable tool for modern chemical research. As new methodologies continue to emerge, this compound is expected to play an even greater role in advancing scientific discovery and innovation.